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Compound of Interest

Compound Name: 5'-Hydroxyphenyl Carvedilol-d5

Cat. No.: B13451602

CAS Number: 1189704-21-9

This technical guide provides a comprehensive overview of 5'-Hydroxyphenyl Carvedilol-d5,
a deuterated metabolite of the cardiovascular drug Carvedilol. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its properties,
synthesis, analytical applications, and metabolic context.

Core Compound Properties

5'-Hydroxyphenyl Carvedilol-d5 is a stable isotope-labeled form of 5'-Hydroxyphenyl
Carvedilol, a significant metabolite of Carvedilol. The incorporation of five deuterium atoms
provides a distinct mass signature, making it an invaluable tool in analytical chemistry,
particularly in mass spectrometry-based assays.
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CAS Number

1189704-21-9

[1]2]

Chemical Name

3-[2-[[3-(9H-Carbazol-4-

yloxy)-2-hydroxypropyl-
d5]amino]ethoxy]-4-methoxy-

[1]

phenol
Molecular Formula C24H21DsN20s [11[2]
Molecular Weight 427.50 g/mol [1]
Appearance Tan Solid [1]
Storage 2-8°C Refrigerator [1]
Labeled metabolite of
o Carvedilol for use as an
Application [1]

internal standard in analytical

and pharmacokinetic research.

Metabolic Pathway of Carvedilol

Carvedilol undergoes extensive metabolism in the liver, primarily through aromatic ring

oxidation and glucuronidation. The formation of 5'-Hydroxyphenyl Carvedilol is a key step in

this pathway, catalyzed mainly by the cytochrome P450 enzyme CYP2D6. This metabolite,

along with 4'-Hydroxyphenyl Carvedilol, is one of the major hydroxylated derivatives of the

parent drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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